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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B3323723

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flupyrimin is a novel insecticide belonging to the pyridylidene chemical class, developed for
the effective control of major insect pests in paddy rice. It is distinguished by its unique mode of
action and a favorable safety profile, particularly concerning pollinators. Flupyrimin acts as a
competitive modulator of the nicotinic acetylcholine receptor (nAChR), functioning as an
antagonist.[1][2] This mechanism provides efficacy against a range of pests, including those
that have developed resistance to conventional insecticides like imidacloprid.[1][2]

The 2% Granular (GR) formulation is designed for straightforward application in paddy fields,
offering systemic and translaminar action for long residual control.[3] This document provides
detailed application notes, experimental protocols, and relevant data for the scientific
evaluation and use of Flupyrimin 2% GR.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3323723?utm_src=pdf-interest
https://www.benchchem.com/product/b3323723?utm_src=pdf-body
https://www.benchchem.com/product/b3323723?utm_src=pdf-body
https://www.guidechem.com/question/can-flupyrimin-revolutionize-i-id145447.html
https://www.researchgate.net/publication/319180926_Flupyrimin_A_Novel_Insecticide_Acting_at_the_Nicotinic_Acetylcholine_Receptors
https://www.guidechem.com/question/can-flupyrimin-revolutionize-i-id145447.html
https://www.researchgate.net/publication/319180926_Flupyrimin_A_Novel_Insecticide_Acting_at_the_Nicotinic_Acetylcholine_Receptors
https://www.upl-ltd.com/press_release/6FUPY4w3oPta6HUpizKHZz5AIW1ZQwOdS0e8wMPv.pdf
https://www.benchchem.com/product/b3323723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3323723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Source(s)
N-[(E)-1-(6-chloro-3-
IUPAC Name pyridinylmethyl)pyridin-2(1H)- 4]
ylidene]-2,2,2-
trifluoroacetamide
CAS Number 1689566-03-7 [1]
Molecular Formula C13HoCIF3Ns0 [1]
Molecular Weight 315.68 g/mol [1]
Appearance Off-white powdery solid [1][5]
Melting Point 156.6 — 157.1 °C [5]
Boiling Point 298.0 °C [5]

Vapor Pressure

<2.2 x 1075 Pa (25 °C)

[5]

Water Solubility

167 mg/L (20 °C)

[1]5]

Log P (octanol/water)

1.68 (25 °C)

[5]

Mechanism of Action

Flupyrimin acts as an antagonist at the insect nicotinic acetylcholine receptor (hnAChR). Unlike

neonicotinoid agonists (e.g., Imidacloprid) which stimulate the receptor, Flupyrimin binds to it

without causing activation. This binding competitively blocks the neurotransmitter acetylcholine

(ACh) from activating the receptor, thereby preventing the propagation of nerve signals. This

disruption leads to paralysis and eventual death of the target insect pest.[2]

Research indicates that Flupyrimin has a distinct binding mechanism. Its trifluoroacety!

pharmacophore is recognized primarily by the (3 subunit-face of the nAChR ligand-binding

pocket, a different interaction compared to the nitroguanidine pharmacophore of imidacloprid.

[6] This unique binding mode is believed to contribute to its effectiveness against pests that

have developed resistance to other nicotinic insecticides.[2]
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Flupyrimin Mode of Action at the Synapse
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Workflow for Field Efficacy Trial

Trial Setup
(RCBD, 3 Replications)

Transplanting
(Rice Seedlings)
Pre-Treatment
Pest Count (0 DAT)
Application of Treatments
(Flupyrimin 2% GR, Check, Control)
at specified intervals

Post-Treatment Data Collection
(Pest Incidence, Phytotoxicity)

Yield Data Collection
(Harvest Net Plot)
Statistical Analysis

(ANOVA)
(Final Efficacy Report)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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